Cas no 886767-17-5 (3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester)

• Product Name: 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester
• CAS No: 886767-17-5
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• MDL: MFCD08685986
• CID: 1082706
• PubChem ID: 72206928
• Update Time: 2025-11-02

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-(3-Fluorophenyl)piperazine
• tert-butyl 3-(3-fluorophenyl)piperazine-1-carboxylate
• 1228561-70-3
• AB46278
• (R)-3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46282
• 1228568-71-5
• Z1505713411
• 3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• (S)-3-(3-FLUORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46283
• EN300-201603
• CS-0144097
• SCHEMBL16640409
• AKOS022177693
• 886767-17-5
• DB-096945
• 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester

• MDL： MFCD08685986
• Inchi： 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-8-7-17-13(10-18)11-5-4-6-12(16)9-11/h4-6,9,13,17H,7-8,10H2,1-3H3
• InChI Key： VFGWKYYDSQLXOA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 368.0±42.0 °C at 760 mmHg
• Flash Point: 176.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester

Comprehensive Overview of 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester (CAS No. 886767-17-5)

3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester (CAS No. 886767-17-5) is a specialized fluorinated piperazine derivative widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of tert-butyl carbamate-protected piperazines, which are pivotal intermediates in the development of bioactive molecules. Its unique structural features, including the 3-fluorophenyl moiety and tert-butyl ester group, make it a valuable building block for drug discovery programs targeting central nervous system (CNS) disorders and other therapeutic areas.

The growing interest in fluorinated pharmaceutical intermediates has positioned 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester as a compound of significant research value. Recent trends in medicinal chemistry emphasize the importance of fluorine-containing compounds due to their enhanced metabolic stability and membrane permeability. Researchers frequently search for "piperazine derivatives for drug discovery" and "fluorinated building blocks in medicinal chemistry," reflecting the compound's relevance in contemporary pharmaceutical development.

From a chemical perspective, 886767-17-5 exhibits several noteworthy characteristics. The piperazine core provides excellent hydrogen bonding capabilities, while the 3-fluorophenyl substitution contributes to lipophilicity adjustments in drug candidates. The tert-butyloxycarbonyl (Boc) protecting group offers stability during synthetic manipulations while allowing for selective deprotection when needed. These properties make it particularly useful for constructing complex molecules in multi-step syntheses, addressing common search queries like "Boc-protected piperazine applications" and "fluorophenyl piperazine synthesis."

In pharmaceutical applications, 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester serves as a key intermediate for various drug development projects. The compound's structural motifs are frequently found in molecules targeting serotonin and dopamine receptors, making it valuable for research into neurological conditions. Current industry trends show increased interest in "piperazine-based CNS drug candidates" and "fluorine in drug design," aligning perfectly with this compound's utility. Its versatility also extends to the development of kinase inhibitors and other enzyme-targeted therapeutics.

The synthesis and handling of CAS 886767-17-5 require specialized knowledge in organic chemistry techniques. Modern synthetic approaches often involve palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions to introduce the 3-fluorophenyl group. Researchers frequently inquire about "piperazine derivative purification methods" and "Boc-protection strategies," highlighting the technical considerations associated with this compound. Proper storage conditions typically involve protection from moisture and maintenance at low temperatures to preserve the integrity of the tert-butyl carbamate group.

Market dynamics for fluorinated piperazine derivatives like 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester show consistent growth, driven by expanding pharmaceutical R&D activities. The compound's commercial availability from specialty chemical suppliers meets the demand from academic and industrial researchers working on "neuropharmaceutical intermediates" and "fluorine-containing scaffolds." Recent advances in synthetic methodology have improved access to such building blocks, addressing search trends for "high-quality fluorinated research chemicals" and "pharmaceutical-grade piperazines."

Quality control aspects of 886767-17-5 involve rigorous analytical characterization. Standard protocols include HPLC purity assessment, mass spectrometric verification, and NMR spectral analysis to confirm the identity of both the piperazine core and fluorophenyl substituent. These procedures respond to common quality-related searches such as "piperazine derivative characterization" and "fluorinated compound analysis." The compound typically appears as a white to off-white crystalline powder with defined melting characteristics, important for material identification in laboratory settings.

Future research directions involving 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester may explore its incorporation into novel drug delivery systems or its use in combinatorial chemistry approaches. The ongoing exploration of "fluorine in medicinal chemistry" and "piperazine pharmacophores" suggests sustained interest in this chemical space. As the pharmaceutical industry continues to value structural diversity and targeted molecular properties, compounds like CAS 886767-17-5 will remain important tools for innovative drug discovery efforts.

From a regulatory standpoint, 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester is properly classified as a research chemical with no controlled substance status. This distinguishes it from searches related to "regulated piperazine compounds" while maintaining its utility for legitimate scientific investigations. Researchers and procurement specialists often seek information about "non-controlled research chemicals" and "legal synthetic intermediates," making accurate classification information essential for proper compound utilization.

In conclusion, 3-(3-Fluoro-phenyl)-piperazine-1-carboxylic Acid tert-butyl ester (CAS No. 886767-17-5) represents a valuable fluorinated piperazine derivative with broad applications in pharmaceutical research and development. Its unique combination of aromatic fluorine and protected amine functionality addresses current needs in drug discovery, particularly in neurological and psychiatric drug development. The compound's relevance to popular search terms like "medicinal chemistry building blocks" and "fluorine drug design" ensures its continued importance in scientific research and industrial applications.